Cas no 897615-94-0 (N-(5-amino-1,3,3-trimethylcyclohexyl)methyl-2-nitro-4-trifluoromethanesulfonylaniline)

• Product Name: N-(5-amino-1,3,3-trimethylcyclohexyl)methyl-2-nitro-4-trifluoromethanesulfonylaniline
• CAS No: 897615-94-0
• MF: C₁₇H₂₄F₃N₃O₄S
• MW: 423.450373649597
• CID: 6159000
• PubChem ID: 18559054
• Update Time: 2024-01-05

N-(5-amino-1,3,3-trimethylcyclohexyl)methyl-2-nitro-4-trifluoromethanesulfonylaniline Chemical and Physical Properties

Names and Identifiers

• N-(5-amino-1,3,3-trimethylcyclohexyl)methyl-2-nitro-4-trifluoromethanesulfonylaniline
• 897615-94-0
• N-[(5-amino-1,3,3-trimethylcyclohexyl)methyl]-2-nitro-4-(trifluoromethylsulfonyl)aniline
• AKOS024608783
• F1575-0116
• N-((5-amino-1,3,3-trimethylcyclohexyl)methyl)-2-nitro-4-((trifluoromethyl)sulfonyl)aniline
• N-[(5-amino-1,3,3-trimethylcyclohexyl)methyl]-2-nitro-4-trifluoromethanesulfonylaniline

• Inchi： 1S/C17H24F3N3O4S/c1-15(2)7-11(21)8-16(3,9-15)10-22-13-5-4-12(6-14(13)23(24)25)28(26,27)17(18,19)20/h4-6,11,22H,7-10,21H2,1-3H3
• InChI Key： RXZUTZHCCRCZKR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1(C)CC(CC(C)(C)C1)N)(=O)=O

Computed Properties

• Exact Mass: 423.14396192g/mol
• Monoisotopic Mass: 423.14396192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines